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Compound of Interest

Compound Name: S-(1,2-Dicarboxyethyl)glutathione

Cat. No.: B075526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The following provides essential safety and logistical information for the proper disposal of S-
(1,2-Dicarboxyethyl)glutathione. While this compound is not classified as hazardous,

adherence to proper disposal procedures is crucial for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Waste Identification and Characterization
Before disposal, it is imperative to characterize the waste stream containing S-(1,2-
Dicarboxyethyl)glutathione.

Unused or Expired Compound: Pure, uncontaminated S-(1,2-Dicarboxyethyl)glutathione.

Contaminated Labware: Pipette tips, centrifuge tubes, gloves, and other disposable

materials that have come into contact with the compound.

Aqueous Solutions: Buffer solutions or experimental media containing dissolved S-(1,2-
Dicarboxyethyl)glutathione.

Mixed Chemical Waste: Solutions containing S-(1,2-Dicarboxyethyl)glutathione along with

other chemical reagents. The disposal of this waste will be dictated by the most hazardous

component in the mixture.
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Personal Protective Equipment (PPE)
Standard laboratory PPE should be worn when handling S-(1,2-Dicarboxyethyl)glutathione
waste to minimize exposure.

PPE Component Specification Purpose

Gloves Nitrile or latex To prevent skin contact.

Eye Protection Safety glasses or goggles To protect eyes from splashes.

Lab Coat Standard laboratory coat To protect clothing and skin.

Disposal Procedures
The appropriate disposal method for S-(1,2-Dicarboxyethyl)glutathione depends on the form

of the waste and local institutional and environmental regulations.

Step 1: Segregation Segregate waste streams containing S-(1,2-Dicarboxyethyl)glutathione
from other laboratory waste to ensure proper handling and disposal.

Step 2: Choose the Appropriate Disposal Method

For Solid Waste (Unused compound, contaminated labware):

Collect in a designated, sealed waste container labeled "Non-hazardous Chemical Waste."

Consult your institution's Environmental Health and Safety (EHS) office for pickup and

disposal through a licensed waste management contractor. Incineration is a common

disposal method for this type of waste.

For Aqueous Solutions:

Small Quantities (Consult local regulations for volume limits):

Neutralize the pH of the solution to between 6 and 8.

If permitted by your local regulations and institutional policies, flush to the sanitary

sewer with copious amounts of water.[1]
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Large Quantities or if Sewer Disposal is Prohibited:

Collect the aqueous waste in a clearly labeled, sealed container.

Arrange for disposal through your institution's EHS-approved chemical waste program.

For Mixed Chemical Waste:

The disposal procedure must adhere to the requirements for the most hazardous chemical

in the mixture.

Consult the Safety Data Sheet (SDS) for all components of the mixture to determine the

appropriate disposal protocol.

Contact your institution's EHS office for guidance on the disposal of mixed chemical

waste.

Step 3: Documentation Maintain a record of the disposed of chemical, including the quantity

and date of disposal, in your laboratory's chemical inventory.

Experimental Workflow for Waste Disposal Decision
The following diagram illustrates the decision-making process for the proper disposal of S-(1,2-
Dicarboxyethyl)glutathione waste.
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Caption: Disposal Decision Workflow for S-(1,2-Dicarboxyethyl)glutathione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b075526?utm_src=pdf-custom-synthesis
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b075526#s-1-2-dicarboxyethyl-glutathione-proper-disposal-procedures
https://www.benchchem.com/product/b075526#s-1-2-dicarboxyethyl-glutathione-proper-disposal-procedures
https://www.benchchem.com/product/b075526#s-1-2-dicarboxyethyl-glutathione-proper-disposal-procedures
https://www.benchchem.com/product/b075526#s-1-2-dicarboxyethyl-glutathione-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075526?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075526?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

